3,4-dichloro-N-(4-cyanophenyl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3,4-Dichloro-N-(4-cyanophenyl)benzamide is a synthetic benzamide derivative characterized by a dichlorinated benzene ring substituted at positions 3 and 4, with a 4-cyanophenyl group attached via an amide linkage.
Properties
Molecular Formula |
C14H8Cl2N2O |
|---|---|
Molecular Weight |
291.1g/mol |
IUPAC Name |
3,4-dichloro-N-(4-cyanophenyl)benzamide |
InChI |
InChI=1S/C14H8Cl2N2O/c15-12-6-3-10(7-13(12)16)14(19)18-11-4-1-9(8-17)2-5-11/h1-7H,(H,18,19) |
InChI Key |
GANUSPCCFORCNB-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C#N)NC(=O)C2=CC(=C(C=C2)Cl)Cl |
Canonical SMILES |
C1=CC(=CC=C1C#N)NC(=O)C2=CC(=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
AH-7921 (3,4-Dichloro-N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide)
- Structure: Features a 3,4-dichlorobenzamide core linked to a dimethylamino-substituted cyclohexylmethyl group.
- Pharmacology: A µ-opioid receptor agonist with moderate affinity (Ki ≈ 10–100 nM).
- Key Difference: The dimethylamino-cyclohexylmethyl moiety enhances opioid receptor interaction, unlike the 4-cyanophenyl group in the target compound, which may reduce opioid activity.
U-47700 (3,4-Dichloro-N-[2-(dimethylamino)cyclohexyl]-N-methylbenzamide)
- Structure: Contains a dimethylamino-cyclohexyl group with an additional N-methyl substitution.
- Pharmacology : Exhibits potent κ-opioid receptor agonism and µ-opioid partial agonism, leading to severe respiratory depression and fatalities in overdose cases .
- Key Difference: The N-methylation and cyclohexylamine configuration enhance metabolic stability and receptor binding compared to the target compound’s simpler 4-cyanophenyl substituent.
Non-Opioid Benzamide Derivatives
3,4-Dichloro-N-(3-chloro-4-methylphenyl)benzamide
- Structure : Retains the 3,4-dichlorobenzamide core but substitutes the amine with a 3-chloro-4-methylphenyl group.
- Pharmacology: No reported opioid activity; the bulky halogenated aryl group likely disrupts receptor binding. Potential applications in agrochemical or material science due to enhanced stability .
2,4-Dichloro-N-(2,6-diethylphenyl)benzamide
- Structure : Dichlorination at positions 2 and 4 with a diethylphenyl substituent.
- Pharmacology: Lacks opioid receptor engagement; the diethyl groups may improve lipid solubility for non-CNS applications .
Functional Group Impact on Activity
| Compound | Substituent | Receptor Affinity | Key Application |
|---|---|---|---|
| 3,4-Dichloro-N-(4-cyanophenyl)benzamide | 4-cyanophenyl | Unknown | Research chemical (potential non-opioid uses) |
| AH-7921 | Dimethylamino-cyclohexylmethyl | µ-opioid agonist | Abandoned analgesic |
| U-47700 | N-Methyl-dimethylamino-cyclohexyl | κ/µ-opioid agonist | Illicit synthetic opioid |
| 3,4-Dichloro-N-(3-chloro-4-methylphenyl)benzamide | 3-chloro-4-methylphenyl | None reported | Material science/agrochemical |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
